Cas no 391912-64-4 (Benzenesulfonamide,N-[4-[4-(dimethylamino)butoxy]phenyl]-N-(1-methylethyl)-4-(trifluoromethyl)-)

Benzenesulfonamide,N-[4-[4-(dimethylamino)butoxy]phenyl]-N-(1-methylethyl)-4-(trifluoromethyl)- structure
391912-64-4 structure
Product Name:Benzenesulfonamide,N-[4-[4-(dimethylamino)butoxy]phenyl]-N-(1-methylethyl)-4-(trifluoromethyl)-
CAS No:391912-64-4
MF:C22H29F3N2O3S
MW:458.537475347519
CID:1500378
Update Time:2024-08-23

Benzenesulfonamide,N-[4-[4-(dimethylamino)butoxy]phenyl]-N-(1-methylethyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-[4-[4-(dimethylamino)butoxy]phenyl]-N-(1-methylethyl)-4-(trifluoromethyl)-
    • Benzenesulfonamide, N-[4-[4-(dimethylamino)butoxy]phenyl]-N-(1-methylethyl)-4-(trifluoromethyl)-
    • Inchi: 1S/C22H29F3N2O3S/c1-17(2)27(31(28,29)21-13-7-18(8-14-21)22(23,24)25)19-9-11-20(12-10-19)30-16-6-5-15-26(3)4/h7-14,17H,5-6,15-16H2,1-4H3
    • InChI Key: XEIXOPPPVALKJZ-UHFFFAOYSA-N
    • SMILES: C1(S(N(C2=CC=C(OCCCCN(C)C)C=C2)C(C)C)(=O)=O)=CC=C(C(F)(F)F)C=C1

Computed Properties

  • Exact Mass: 458.18527

Experimental Properties

  • Density: 1.213±0.06 g/cm3(Predicted)
  • Boiling Point: 531.1±60.0 °C(Predicted)
  • PSA: 49.85
  • pka: 9.61±0.28(Predicted)

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